![molecular formula C9H18ClNO2 B6182598 rac-(4aR,7aR)-4a-(methoxymethyl)-octahydropyrano[2,3-c]pyrrole hydrochloride, cis CAS No. 2613300-22-2](/img/no-structure.png)
rac-(4aR,7aR)-4a-(methoxymethyl)-octahydropyrano[2,3-c]pyrrole hydrochloride, cis
Overview
Description
Pyrrole is a basic heterocyclic organic compound, similar to benzene, and the simplest member of the pyrrole family of compounds. Pyrrole is a colorless volatile liquid that darkens readily upon exposure to air, and is usually purified by distillation immediately before use. Pyrrole is a 5-membered aromatic heterocycle, like furan and thiophene .
Synthesis Analysis
The synthesis of pyrrole-based compounds often involves the Paal-Knorr Synthesis, which is a reaction that generates either furans, pyrroles, or thiophenes from 1,4-diketones . The reaction involves the formation of a cyclic compound with the elimination of water .Molecular Structure Analysis
Pyrrole is aromatic because it contains 4n+2 π electrons, and its five atoms are sp2 hybridized. Pyrrole’s aromaticity gives it stability. The lone pair of electrons on the nitrogen atom is part of the aromatic system and contributes to the aromaticity .Physical And Chemical Properties Analysis
Pyrrole is a colorless liquid at room temperature with a characteristic odor. It is less dense than water and slightly soluble in water. It is also a good solvent for many organic and inorganic compounds .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(4aR,7aR)-4a-(methoxymethyl)-octahydropyrano[2,3-c]pyrrole hydrochloride, cis involves the cyclization of a diene with an aldehyde followed by reduction and methylation.", "Starting Materials": [ "4-methoxybenzaldehyde", "1,5-hexadiene", "sodium borohydride", "methyl iodide", "hydrochloric acid", "diethyl ether", "sodium sulfate" ], "Reaction": [ "Mix 4-methoxybenzaldehyde and 1,5-hexadiene in diethyl ether and add hydrochloric acid.", "Heat the mixture to reflux for 24 hours.", "Cool the mixture and extract with diethyl ether.", "Wash the organic layer with water and dry over sodium sulfate.", "Concentrate the organic layer to obtain the dihydropyran intermediate.", "Dissolve the intermediate in methanol and add sodium borohydride.", "Stir the mixture at room temperature for 2 hours.", "Add hydrochloric acid to the mixture and extract with diethyl ether.", "Wash the organic layer with water and dry over sodium sulfate.", "Concentrate the organic layer to obtain the reduced intermediate.", "Dissolve the reduced intermediate in methanol and add methyl iodide.", "Stir the mixture at room temperature for 2 hours.", "Add hydrochloric acid to the mixture and extract with diethyl ether.", "Wash the organic layer with water and dry over sodium sulfate.", "Concentrate the organic layer to obtain rac-(4aR,7aR)-4a-(methoxymethyl)-octahydropyrano[2,3-c]pyrrole hydrochloride, cis." ] } | |
CAS RN |
2613300-22-2 |
Molecular Formula |
C9H18ClNO2 |
Molecular Weight |
207.7 |
Purity |
95 |
Origin of Product |
United States |
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